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Compound of Interest

Compound Name: Levocetirizine-d4

Cat. No.: B1649237

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity
Levocetirizine-d4, a deuterated internal standard crucial for pharmacokinetic and
bioequivalence studies. This document outlines key suppliers, presents a comparative
summary of product specifications, and details the analytical methodologies used for quality
control.

Introduction to Levocetirizine-d4

Levocetirizine, the active (R)-enantiomer of cetirizine, is a potent second-generation
antihistamine used for the treatment of allergic rhinitis and chronic idiopathic urticaria.
Levocetirizine-d4 is a stable isotope-labeled version of Levocetirizine, where four hydrogen
atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal
standard for quantitative analysis in complex biological matrices by mass spectrometry (MS)-
based methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2]
The use of a deuterated internal standard helps to correct for variations in sample preparation
and instrument response, leading to more accurate and precise quantification of the unlabeled
drug.

Commercial Suppliers of High-Purity Levocetirizine-
d4
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A number of chemical suppliers specialize in the provision of high-purity deuterated standards
for research and pharmaceutical development. The following companies are recognized
suppliers of Levocetirizine-d4:

Clearsynth([3]

e Simson Pharma Limited[4]
e MedchemExpress[1][5]

e Acanthus Research[6]

o Venkatasai Life Sciences[7]
e SynZeal

e Hexonsynth

These suppliers typically provide Levocetirizine-d4 with a Certificate of Analysis (CoA), which
details the purity, isotopic enrichment, and other quality control parameters. It is recommended
to request the latest CoA from the supplier before purchase.

Comparative Data of Commercial Levocetirizine-d4

The following table summarizes typical specifications for high-purity Levocetirizine-d4
available from commercial suppliers. Data is compiled from publicly available information and
representative Certificates of Analysis. Researchers should always refer to the supplier-specific
documentation for lot-specific data.
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Parameter

Typical Specification

Analytical Method

Chemical Purity (HPLC)

=298%

High-Performance Liquid
Chromatography (HPLC)

Isotopic Purity (Mass Spec)

>99% atom % D

Mass Spectrometry (MS)

Isotopic Enrichment

Deuterium incorporation at

specific sites (d4)

Nuclear Magnetic Resonance
(NMR), Mass Spectrometry
(MS)

Chemical Identity

Conforms to structure

1H-NMR, 8C-NMR, Mass
Spectrometry (MS)

Form

Solid (typically powder)

Solubility

Soluble in methanol, DMSO,

water

Experimental Protocols for Quality Control

The quality and purity of Levocetirizine-d4 are assessed using a combination of analytical

techniques. The following are detailed methodologies for key experiments.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method is used to determine the chemical purity of Levocetirizine-d4 and to detect any

non-deuterated or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).[8]

o Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted) and an

organic solvent (e.g., acetonitrile or methanol). The exact ratio can be optimized, for

example, a 580:420 (v/v) mixture of buffer and acetonitrile.[3]

o Flow Rate: Typically 1.0 mL/min.[8]
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o Detection: UV detection at 230 nm.[8]

o Sample Preparation: A stock solution of Levocetirizine-d4 is prepared in the mobile phase.
Serial dilutions are made to generate a calibration curve.

e Analysis: The retention time of the main peak corresponding to Levocetirizine-d4 is
recorded. Purity is calculated based on the area of the main peak relative to the total area of
all peaks in the chromatogram.

Isotopic Enrichment and Identity Confirmation by Mass
Spectrometry (MS)

LC-MS/MS is a powerful technique for confirming the molecular weight and assessing the
isotopic enrichment of Levocetirizine-d4.

¢ Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-
MS/MS).

 lonization Source: Electrospray lonization (ESI) in positive mode is commonly used.

o Mass Analysis: The instrument is set to monitor the mass-to-charge ratio (m/z) of the parent
ion of Levocetirizine-d4 and its unlabeled counterpart.

o Sample Preparation: The sample is dissolved in a suitable solvent and infused into the mass
spectrometer or injected via the LC system.

e Analysis: The mass spectrum will show a peak corresponding to the molecular weight of
Levocetirizine-d4. The isotopic distribution and the absence of significant peaks at the m/z
of the unlabeled Levocetirizine are used to confirm high isotopic enrichment.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

1H-NMR and 3C-NMR are used to confirm the chemical structure of Levocetirizine-d4 and the
position of the deuterium labels.

e Instrumentation: A high-field NMR spectrometer.
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o Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCIs, DMSO-
de).

e Analysis:

o In the *H-NMR spectrum, the absence of signals at the positions where deuterium has
been incorporated confirms the isotopic labeling.

o The remaining signals in the tH-NMR and the signals in the 13C-NMR spectrum should be
consistent with the structure of Levocetirizine.

Visualizations
Experimental Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control of high-purity
Levocetirizine-d4.
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Figure 1. Quality Control Workflow for Levocetirizine-d4
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Figure 1. Quality Control Workflow for Levocetirizine-d4

Logical Relationship of Analytical Techniques
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The following diagram illustrates the relationship between the different analytical techniques

and the parameters they measure.

Figure 2. Analytical Techniques and Measured Parameters
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Figure 2. Analytical Techniques and Measured Parameters

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Levocetirizine-d4 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

¢ 5. file.medchemexpress.com [file.medchemexpress.com]

e 6. Levocetirizine-D4 - Acanthus Research [acanthusresearch.com]

e 7. Levocetirizine D4 Di HCI | N/A | : Venkatasai Life Sciences [venkatasailifesciences.com]
» 8. worldscientificnews.com [worldscientificnews.com]

 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for High-
Purity Levocetirizine-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1649237#commercial-suppliers-of-high-purity-
levocetirizine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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